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Compound of Interest

Compound Name:
5-Isothiocyanato-2-

methylbenzofuran

Cat. No.: B8632789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

5-isothiocyanato-2-methylbenzofuran, a heterocyclic compound with potential applications in

pharmaceutical research. Due to the limited availability of direct experimental data for this

specific molecule, this guide combines theoretical calculations, generalized experimental

protocols, and an analysis of the known properties of its constituent chemical moieties—

benzofuran and isothiocyanate—to present a thorough profile. This document is intended to

serve as a valuable resource for researchers investigating the therapeutic potential of this and

related compounds.

Core Physicochemical Properties
The physicochemical properties of a compound are critical in determining its pharmacokinetic

and pharmacodynamic profiles. These properties influence absorption, distribution,

metabolism, and excretion (ADME), as well as target engagement.

Table 1: Physicochemical Properties of 5-
Isothiocyanato-2-methylbenzofuran
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Property Value Method

Molecular Formula C₁₀H₇NOS Calculated

Molecular Weight 189.24 g/mol Calculated

Melting Point Not available See Experimental Protocol 1

Boiling Point Not available See Experimental Protocol 2

Solubility

Expected to be soluble in

organic solvents and poorly

soluble in water.

See Experimental Protocol 3

pKa Not available See Experimental Protocol 4

Experimental Protocols
The following sections detail standardized experimental methodologies for determining the key

physicochemical properties of organic compounds like 5-isothiocyanato-2-
methylbenzofuran.

Experimental Protocol 1: Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline organic compounds, the melting point is a sharp, characteristic value.[1][2][3][4]

[5]

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)[1][2]

Capillary tubes (sealed at one end)[1][3]

Thermometer

Spatula

Mortar and pestle
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Procedure:

Ensure the sample of 5-isothiocyanato-2-methylbenzofuran is pure and dry. If necessary,

purify by recrystallization.

Grind a small amount of the crystalline solid into a fine powder using a mortar and pestle.[2]

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed

end on a hard surface.[3]

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature approximately 15-20 °C below the expected

melting point.

Decrease the heating rate to 1-2 °C per minute to allow for accurate determination.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire solid has turned into a clear liquid (the end of

the melting range).

The melting point is reported as this range. For a pure compound, this range should be

narrow (0.5-2 °C).

Experimental Protocol 2: Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.[6][7][8][9][10]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)[6][9]
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Beaker

Procedure:

Place a small amount (0.5-1 mL) of liquid 5-isothiocyanato-2-methylbenzofuran into a

small test tube.

Invert a capillary tube (sealed end up) and place it into the test tube containing the liquid.

Attach the test tube to a thermometer, ensuring the bottom of the test tube is level with the

thermometer bulb.

Immerse the assembly in a heating bath (Thiele tube). The heat should be applied to the side

arm to ensure uniform heating through convection.[2]

Heat the bath slowly. As the temperature rises, a stream of bubbles will emerge from the

open end of the capillary tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.[10]

Experimental Protocol 3: Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

Test tubes

Spatula

Graduated cylinder or pipette

Vortex mixer (optional)
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Procedure:

Place a small, accurately weighed amount of 5-isothiocyanato-2-methylbenzofuran (e.g.,

10 mg) into a series of test tubes.

To each test tube, add a specific volume (e.g., 1 mL) of a different solvent (e.g., water,

ethanol, dimethyl sulfoxide (DMSO), dichloromethane).

Stir or vortex the mixture for a set period (e.g., 1-2 minutes).[11]

Visually observe if the solid has completely dissolved.

If the compound dissolves, it is considered soluble in that solvent at that concentration. If it

does not dissolve, it is considered insoluble. For more quantitative results, a saturated

solution can be prepared, and the concentration of the dissolved solute can be determined

analytically (e.g., by UV-Vis spectroscopy or HPLC).

Experimental Protocol 4: Determination of pKa
The pKa is a measure of the acidity of a compound. It is the negative logarithm of the acid

dissociation constant (Ka).

Apparatus:

pH meter

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solutions of a strong acid (e.g., HCl) and a strong base (e.g., NaOH)

Procedure (Potentiometric Titration):[12]

Dissolve a known amount of 5-isothiocyanato-2-methylbenzofuran in a suitable solvent

(e.g., a mixture of water and an organic co-solvent if the compound is not water-soluble).
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Place the solution in a beaker with a magnetic stir bar and immerse a calibrated pH

electrode.

Slowly titrate the solution with a standardized solution of a strong base (if the compound is

acidic) or a strong acid (if the compound is basic).

Record the pH of the solution after each addition of the titrant.

Plot the pH of the solution as a function of the volume of titrant added.

The pKa is the pH at the half-equivalence point, where half of the compound has been

neutralized.

Synthesis Workflow
A plausible synthetic route for 5-isothiocyanato-2-methylbenzofuran can be conceptualized

based on established methods for the synthesis of benzofurans and the conversion of an

amino group to an isothiocyanate.

Starting Material Step 1: Propargylation Step 2: Cyclization Step 3: Reduction Step 4: Isothiocyanation

4-Nitrophenol 4-Nitro-1-(prop-2-yn-1-yloxy)benzenePropargyl bromide, K₂CO₃, Acetone 2-Methyl-5-nitrobenzofuranHeat, High-boiling solvent (e.g., DMF) 2-Methylbenzofuran-5-amineReducing agent (e.g., SnCl₂, HCl or H₂, Pd/C) 5-Isothiocyanato-2-methylbenzofuranThiophosgene (CSCl₂) or a safer alternative

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 5-isothiocyanato-2-methylbenzofuran.

Potential Signaling Pathways and Biological Activity
Benzofuran and isothiocyanate moieties are present in numerous biologically active

compounds, suggesting that 5-isothiocyanato-2-methylbenzofuran may exhibit interesting

pharmacological properties, particularly in the areas of cancer and inflammation.[13][14]

Anticancer Activity and Associated Signaling Pathways
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Benzofuran derivatives have been shown to possess anticancer properties through various

mechanisms, including the induction of apoptosis and cell cycle arrest.[13][15] Isothiocyanates

are also well-documented for their cancer chemopreventive effects.[14] A key mechanism for

isothiocyanates is the modulation of cellular signaling pathways such as the Mitogen-Activated

Protein Kinase (MAPK) pathway.[16][17][18]

MAPK Pathway

Cellular Effects

5-Isothiocyanato-
2-methylbenzofuran

ERK

Modulation

JNK

Modulation

p38

Modulation

Apoptosis Cell Cycle Arrest

Click to download full resolution via product page

Caption: Potential modulation of the MAPK signaling pathway by 5-isothiocyanato-2-
methylbenzofuran.

Anti-inflammatory Activity and Associated Signaling
Pathways
Isothiocyanates are known to exert anti-inflammatory effects, often through the inhibition of the

Nuclear Factor-kappa B (NF-κB) signaling pathway.[19][20][21] NF-κB is a key regulator of the

inflammatory response, controlling the expression of pro-inflammatory cytokines, chemokines,

and adhesion molecules.[22][23][24]
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Caption: Postulated inhibition of the NF-κB signaling pathway.

Conclusion
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5-Isothiocyanato-2-methylbenzofuran is a compound of significant interest for drug discovery

due to the established biological activities of its benzofuran and isothiocyanate components.

While specific experimental data for this molecule is sparse, this guide provides a robust

framework for its physicochemical characterization and an informed perspective on its potential

mechanisms of action. The provided experimental protocols offer a clear path for researchers

to elucidate the precise properties of this compound, and the outlined signaling pathways

suggest promising avenues for investigating its therapeutic potential in cancer and

inflammatory diseases. Further research is warranted to fully explore the pharmacological

profile of this and related benzofuran isothiocyanates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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